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Compound of Interest |

Compound Name: 2-Chloro-5-iodonicotinic acid
CAS No.: 59782-86-4
Cat. No.: B1315165
Get Quote
. J

Disclaimer: A specific Safety Data Sheet (SDS) for 2-Chloro-5-iodonicotinic acid was not
found in the available search results. The following guidance is based on the safety data for
structurally similar compounds, such as 2-Chloronicotinic acid, and general principles of
chemical waste management. It is imperative to consult your institution's Environmental Health
and Safety (EHS) department for specific disposal protocols and to review the SDS for the
exact chemical if one becomes available.

This document provides crucial safety and logistical information for researchers, scientists, and
drug development professionals regarding the proper disposal of 2-Chloro-5-iodonicotinic
acid. Adherence to these procedures is vital for ensuring laboratory safety and regulatory
compliance.

Immediate Safety and Handling Precautions

Before handling 2-Chloro-5-iodonicotinic acid, it is essential to be aware of its potential
hazards, which are inferred from similar chemical compounds. These include causing skin
irritation, serious eye irritation, and potential respiratory tract irritation.[1][2][3][4] Always handle
this compound in a well-ventilated area, preferably within a chemical fume hood.[1][3]
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Personal Protective Equipment (PPE):

When handling 2-Chloro-5-iodonicotinic acid, the following PPE is mandatory:

Gloves: Wear appropriate chemical-resistant gloves.

Eye Protection: Chemical safety goggles or glasses are essential to prevent eye contact.[1]

Lab Coat: A standard lab coat should be worn to protect from skin contact.

Respiratory Protection: If working outside a fume hood or if dust formation is likely, use a
NIOSH/MSHA approved respirator.[4][5]

Key Safety Information Summary

The following table summarizes the key safety data extrapolated from related chemical
compounds.
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Hazard Category Classification Precautionary Statements

P264: Wash skin thoroughly
after handling.[1][6] P280:
Wear protective gloves/eye
) protection/face protection.[1][6]
) ] o Category 2 (Causes skin
Skin Corrosion/Irritation R P302+P352: IF ON SKIN:
irritation)[2][4] ]

Wash with plenty of soap and
water.[1][6] P362+P364: Take
off contaminated clothing and

wash it before reuse.[7]

P280: Wear protective
gloves/eye protection/face
protection.[1][6]
_ P305+P351+P338: IF IN
) o Category 2A (Causes serious ) ) )
Serious Eye Damage/Irritation o EYES: Rinse cautiously with
eye irritation)[2][3][4] i

water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.[6]

P261: Avoid breathing
dust/fume/gas/mist/vapors/spr
ay.[1][3][6] P271: Use only
Category 3 (May cause outdoors or in a well-ventilated
respiratory irritation)[2][3][4] area.[1][3] P304+P340: IF
INHALED: Remove person to

Target Organ Toxicity

fresh air and keep comfortable
for breathing.[1][2]

Strong oxidizing agents, ] )
) ) ) Store away from incompatible
Incompatible Materials Strong acids, Strong bases.[2]

[4]

materials.[8]

Step-by-Step Disposal Protocol

The standard and required method for disposing of 2-Chloro-5-iodonicotinic acid is through
an approved hazardous waste disposal service.[2][3][4][8] Do not attempt to dispose of this

© 2026 BenchChem. All rights reserved. 3/7 Tech Support


https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC404860500&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://www.tcichemicals.com/BE/en/sds/C1108_EU_6N.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.fishersci.com/store/msds?partNumber=AC404860500&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.fishersci.com/store/msds?partNumber=AC404860500&countryCode=US&language=en
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.sigmaaldrich.com/SG/ja/sds/aldrich/125113?userType=undefined
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://synquestprodstorage.blob.core.windows.net/msds/4H00/4H21-5-X8.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC404860500&countryCode=US&language=en
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD719276.pdf
https://www.benchchem.com/product/b1315165/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-2-chloro-5-iodonicotinic-acid
https://www.fishersci.com/store/msds?partNumber=AAA1708230&productDescription=2-CHLRONICOTINIC+ACID+250G&vendorId=VN00024248&countryCode=US&language=en
https://www.jubilantingrevia.com/uploads/files/205msds_0064GjGhs08Div.5sds2-Chloronicotinicacid.pdf
https://www.fishersci.com/store/msds?partNumber=AC404860500&countryCode=US&language=en
https://punchout.medline.com/media/catalog/Docs/MSDS/MSD_SDSD719276.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Safety Operating Guide

Check Availability & Pricing

chemical down the drain or in regular solid waste.

Experimental Protocol for Waste Collection and Disposal:

o Containerization:

o Place solid 2-Chloro-5-iodonicotinic acid waste into a designated, properly sealed, and
clearly labeled hazardous waste container.

o For solutions containing this acid, use a designated and labeled container for liquid
hazardous waste. Ensure the container material is compatible with the solvent used.

o Avoid mixing with incompatible materials such as strong oxidizing agents, strong acids, or
strong bases.[2][4]

e Labeling:

o Label the hazardous waste container clearly with "Hazardous Waste" and the full chemical
name: "2-Chloro-5-iodonicotinic acid".

o Include the concentration and quantity of the waste.

o Note any other chemicals present in the waste mixture.

e Storage:

o Store the sealed waste container in a designated, secure, and well-ventilated satellite
accumulation area while awaiting pickup.

o Keep the container closed except when adding waste.[2][8]

e Waste Pickup:

o Contact your institution's Environmental Health and Safety (EHS) department to schedule
a pickup for the hazardous waste.

o Follow all institutional procedures for waste manifest and handover.
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Emergency Procedures for Spills

In the event of a spill, follow these steps:

o Evacuate: Evacuate non-essential personnel from the immediate area.

» Ventilate: Ensure the area is well-ventilated.

» Contain: Prevent the spill from spreading. For solid spills, avoid creating dust.[3]

o Personal Protection: Wear the appropriate PPE as described above before attempting to
clean the spill.

e Cleanup:

o For small solid spills, carefully sweep up the material and place it in a labeled hazardous
waste container.[4]

o For liquid spills, use an inert absorbent material to contain and collect the waste.
o Decontaminate: Clean the spill area thoroughly.

» Dispose: Dispose of all cleanup materials as hazardous waste.

Disposal Workflow Diagram

The following diagram illustrates the logical workflow for the proper disposal of 2-Chloro-5-
iodonicotinic acid.
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Containment & Labeling

Handling 2-Chloro-5-
fodonicotinic acid

Check for Incompatible
Materials before Mixing

Click to download full resolution via product page

Caption: Logical workflow for the proper disposal of 2-Chloro-5-iodonicotinic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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